Cas no 327078-50-2 (7-(4-chlorophenyl)-2-oxo-2H-1,3-benzoxathiol-5-yl 4-chlorobenzoate)
327078-50-2 structure
Product Name:7-(4-chlorophenyl)-2-oxo-2H-1,3-benzoxathiol-5-yl 4-chlorobenzoate
CAS No:327078-50-2
MF:C20H10Cl2O4S
MW:417.262002468109
CID:6225362
PubChem ID:2130348
Update Time:2024-01-06
7-(4-chlorophenyl)-2-oxo-2H-1,3-benzoxathiol-5-yl 4-chlorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- 7-(4-chlorophenyl)-2-oxo-2H-1,3-benzoxathiol-5-yl 4-chlorobenzoate
- SR-01000473966-1
- 327078-50-2
- [7-(4-chlorophenyl)-2-oxo-1,3-benzoxathiol-5-yl] 4-chlorobenzoate
- SR-01000473966
- 7-(4-chlorophenyl)-2-oxo-1,3-benzoxathiol-5-yl 4-chlorobenzoate
- 7-(4-chlorophenyl)-2-oxobenzo[d][1,3]oxathiol-5-yl 4-chlorobenzoate
- F0862-0764
- AKOS002186266
- Oprea1_567668
-
- Inchi: 1S/C20H10Cl2O4S/c21-13-5-1-11(2-6-13)16-9-15(10-17-18(16)26-20(24)27-17)25-19(23)12-3-7-14(22)8-4-12/h1-10H
- InChI Key: OHDLVYBAHNFWGK-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=CC(=CC2=C1OC(=O)S2)OC(C1C=CC(=CC=1)Cl)=O
Computed Properties
- Exact Mass: 415.9676854g/mol
- Monoisotopic Mass: 415.9676854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 558
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 77.9Ų
7-(4-chlorophenyl)-2-oxo-2H-1,3-benzoxathiol-5-yl 4-chlorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0862-0764-2μmol |
7-(4-chlorophenyl)-2-oxo-2H-1,3-benzoxathiol-5-yl 4-chlorobenzoate |
327078-50-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0862-0764-5μmol |
7-(4-chlorophenyl)-2-oxo-2H-1,3-benzoxathiol-5-yl 4-chlorobenzoate |
327078-50-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0862-0764-10μmol |
7-(4-chlorophenyl)-2-oxo-2H-1,3-benzoxathiol-5-yl 4-chlorobenzoate |
327078-50-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0862-0764-20μmol |
7-(4-chlorophenyl)-2-oxo-2H-1,3-benzoxathiol-5-yl 4-chlorobenzoate |
327078-50-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0862-0764-1mg |
7-(4-chlorophenyl)-2-oxo-2H-1,3-benzoxathiol-5-yl 4-chlorobenzoate |
327078-50-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0862-0764-2mg |
7-(4-chlorophenyl)-2-oxo-2H-1,3-benzoxathiol-5-yl 4-chlorobenzoate |
327078-50-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0862-0764-3mg |
7-(4-chlorophenyl)-2-oxo-2H-1,3-benzoxathiol-5-yl 4-chlorobenzoate |
327078-50-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0862-0764-4mg |
7-(4-chlorophenyl)-2-oxo-2H-1,3-benzoxathiol-5-yl 4-chlorobenzoate |
327078-50-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0862-0764-5mg |
7-(4-chlorophenyl)-2-oxo-2H-1,3-benzoxathiol-5-yl 4-chlorobenzoate |
327078-50-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0862-0764-10mg |
7-(4-chlorophenyl)-2-oxo-2H-1,3-benzoxathiol-5-yl 4-chlorobenzoate |
327078-50-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
7-(4-chlorophenyl)-2-oxo-2H-1,3-benzoxathiol-5-yl 4-chlorobenzoate Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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